Cas no 2580101-88-6 (tert-butyl (4R)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate)

• Product Name: tert-butyl (4R)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate
• CAS No: 2580101-88-6
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 5658224
• PubChem ID: 165888414
• Update Time: 2025-10-25

tert-butyl (4R)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27732969
• 2580101-88-6
• tert-butyl (4R)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate

• Inchi： 1S/C10H19NO2S/c1-9(2,3)13-8(12)7-6-14-10(4,5)11-7/h7,11H,6H2,1-5H3/t7-/m0/s1
• InChI Key： GBCJKYXOPUILRX-ZETCQYMHSA-N
• SMILES： S1C[C@@H](C(=O)OC(C)(C)C)NC1(C)C

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų

Additional information on tert-butyl (4R)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate

Comprehensive Overview of tert-butyl (4R)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate (CAS No. 2580101-88-6)

tert-butyl (4R)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate (CAS No. 2580101-88-6) is a chiral thiazolidine derivative widely used in pharmaceutical synthesis and organic chemistry. This compound belongs to the class of heterocyclic compounds, specifically featuring a thiazolidine ring with a tert-butyl ester group. Its unique stereochemistry at the 4-position (R-configuration) makes it valuable for asymmetric synthesis and drug development. Researchers often employ it as a building block for bioactive molecules, particularly in the design of protease inhibitors and peptidomimetics.

The growing interest in tert-butyl (4R)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate aligns with trends in green chemistry and sustainable synthesis. Many users search for "chiral auxiliaries in drug discovery" or "thiazolidine derivatives applications," reflecting its relevance in modern medicinal chemistry. The compound’s stability under mild conditions and compatibility with microwave-assisted synthesis further enhance its utility. Recent studies highlight its role in optimizing enantioselective reactions, a hot topic in academic and industrial research.

From a structural perspective, the tert-butyl group provides steric protection to the carboxylate moiety, enabling selective deprotection during multi-step syntheses. Meanwhile, the 2,2-dimethyl substitution on the thiazolidine ring enhances conformational rigidity, which is critical for molecular recognition in biological systems. These features make CAS No. 2580101-88-6 a preferred intermediate for targets like kinase inhibitors and GPCR modulators, addressing frequent search queries such as "how to synthesize chiral thiazolidines."

Analytical characterization of tert-butyl (4R)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate typically involves HPLC, NMR, and mass spectrometry to confirm purity and stereochemical integrity. The compound’s logP and solubility profiles are frequently analyzed to predict its behavior in biological assays, a concern for researchers investigating "ADME properties of heterocycles." Its compatibility with flow chemistry setups also positions it as a candidate for scalable manufacturing, a key focus in "continuous processing in pharma" discussions.

In conclusion, tert-butyl (4R)-2,2-dimethyl-1,3-thiazolidine-4-carboxylate (CAS No. 2580101-88-6) exemplifies the intersection of synthetic utility and structural elegance. Its applications span from catalysis to bioconjugation, resonating with trending topics like "fragment-based drug design" and "click chemistry." As demand for enantiopure intermediates grows, this compound remains a cornerstone in innovative chemical methodologies.